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Introduction
N,N-dioctyldiglycolamic acid (DODGAA) is a highly efficient extractant for the liquid-liquid

extraction and separation of lanthanide ions (Ln³⁺).[1][2] This CHON-based extractant

(composed of Carbon, Hydrogen, Oxygen, and Nitrogen) offers a green alternative to

commonly used organophosphorus extractants, as its degradation products are less likely to

interfere with separation processes.[3] DODGAA facilitates the quantitative partitioning of all

lanthanide ions from moderately acidic solutions, demonstrating notable selectivity for heavier

lanthanides.[1][2][4] The extraction mechanism involves a proton-exchange reaction, leading to

the formation of a 1:3 complex of the type Ln(DODGAA)₃.[1][2][4] This document provides a

detailed protocol for the liquid-liquid extraction of lanthanides using DODGAA, including

reagent preparation, extraction and stripping procedures, and analytical methods.

Key Performance Characteristics of DODGAA
High Extraction Efficiency: DODGAA can quantitatively extract all lanthanide ions from

moderately acidic solutions.[1][2][4]

Selectivity: It shows selectivity for heavier lanthanides, allowing for their separation from

lighter lanthanides.[1][2][4]
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Favorable Stripping Conditions: The extracted lanthanides can be effectively stripped from

the organic phase using acidic solutions.[1][2][4]

Environmentally Benign: As a CHON-based extractant, DODGAA is completely incinerable,

leaving no phosphorus residues.[3]

Strong Acidity: With a pKa of 3.54 ± 0.03 in water, DODGAA is a stronger acid than acetic

acid, enabling extraction from more acidic solutions.[4][5]

Experimental Protocols
Synthesis of DODGAA
DODGAA can be synthesized in a single step with a high yield.[2][6]

Materials:

Diglycolic anhydride

Dioctylamine

Dichloromethane (CH₂Cl₂)

n-hexane

Procedure:

Disperse diglycolic anhydride in CH₂Cl₂ in an ice bath.

Add a solution of dioctylamine in CH₂Cl₂ dropwise to the diglycolic anhydride suspension.

Stir the mixture overnight at room temperature.

Wash the resulting solution sequentially with acidic and basic water, and then with pure

water.

Dry the organic phase over anhydrous sodium sulfate.

Remove the solvent in vacuo to obtain the crude product.
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Recrystallize the crude product from n-hexane to yield DODGAA as a white powder.[6]

Confirm the structure of the synthesized DODGAA using ¹H NMR and elemental analysis.[6]

Liquid-Liquid Extraction Procedure
Materials:

DODGAA

Organic diluent (e.g., isooctane, hexane, toluene)[4][6]

Phase modifier (e.g., 1-octanol, to prevent third phase formation)[6][7]

Aqueous feed solution containing lanthanide ions (e.g., nitrates or chlorides)[8][9]

Acid for pH adjustment (e.g., HNO₃ or HCl)

Centrifuge tubes

Vortex mixer or shaker

Centrifuge

Procedure:

Organic Phase Preparation: Prepare the organic phase by dissolving a specific

concentration of DODGAA (e.g., 0.1 M) in the chosen organic diluent. Add a phase modifier if

necessary.[6][9]

Aqueous Phase Preparation: Prepare the aqueous phase containing a known concentration

of lanthanide ions. Adjust the pH of the solution to the desired value using an appropriate

acid.[9]

Extraction:

In a centrifuge tube, mix equal volumes of the organic and aqueous phases (e.g., 2 mL

each).
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Vigorously agitate the mixture for a sufficient time (e.g., 10 minutes) to ensure equilibrium

is reached.[10]

Centrifuge the mixture to facilitate phase separation.[9]

Analysis:

Carefully separate the two phases.

Determine the concentration of lanthanide ions remaining in the aqueous phase using a

suitable analytical technique such as Inductively Coupled Plasma-Mass Spectrometry

(ICP-MS) or Atomic Absorption Spectrometry (AAS).

Calculate the concentration of lanthanides in the organic phase by mass balance.

Stripping Procedure
The back-extraction of lanthanides from the loaded organic phase is readily achieved using an

acidic solution.[1][4]

Materials:

Lanthanide-loaded organic phase

Stripping solution (e.g., dilute HNO₃)

Procedure:

Mix the lanthanide-loaded organic phase with the acidic stripping solution in a centrifuge

tube.

Agitate the mixture to facilitate the transfer of lanthanides back into the aqueous phase.

Centrifuge to separate the phases.

Analyze the lanthanide concentration in both phases to determine the stripping efficiency.
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Table 1: Effect of pH on the Extraction of Lanthanides by DODGAA

Lanthanide pH for 50% Extraction (pH₀.₅)

La(III) ~2.5

Ce(III) ~2.4

Pr(III) ~2.3

Nd(III) ~2.2

Sm(III) ~2.0

Eu(III) ~1.9

Gd(III) ~1.8

Tb(III) ~1.7

Dy(III) ~1.6

Ho(III) ~1.5

Er(III) ~1.4

Tm(III) ~1.3

Yb(III) ~1.2

Lu(III) ~1.1

Note: The pH₀.₅ values are approximate and can vary depending on the experimental

conditions such as the concentrations of DODGAA and lanthanides, and the organic diluent

used.

Table 2: Separation Factors (β) for Adjacent Lanthanides using DODGAA
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Lanthanide Pair Separation Factor (β)

Ce/La ~1.3

Pr/Ce ~1.3

Nd/Pr ~1.3

Sm/Nd ~1.6

Eu/Sm ~1.3

Gd/Eu ~1.3

Tb/Gd ~1.3

Dy/Tb ~1.3

Ho/Dy ~1.3

Er/Ho ~1.3

Tm/Er ~1.3

Yb/Tm ~1.3

Lu/Yb ~1.3

Note: The separation factor is the ratio of the distribution coefficients of two different metal ions.

Values are approximate and depend on experimental conditions.
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Caption: Workflow for lanthanide extraction and stripping using DODGAA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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